N-(3-Methylbenzyl)propan-1-amine

Specification

• CAS No.: 16096-52-9
• Molecular Formula: C11H17N
• Molecular Weight: 163.26 g/mol
• IUPAC Name: N-[(3-methylphenyl)methyl]propan-1-amine
• Standard InChI: InChI=1S/C11H17N/c1-3-7-12-9-11-6-4-5-10(2)8-11/h4-6,8,12H,3,7,9H2,1-2H3
• Standard InChI Key: LBKKIUWNPPDLGG-UHFFFAOYSA-N
• SMILES: CCCNCC1=CC=CC(=C1)C
• Canonical SMILES: CCCNCC1=CC=CC(=C1)C

Introduction

Molecular Formula and Weight

• Molecular Formula: C11H17N

• Molecular Weight: 163.26 g/mol

Structural Representation

The structural formula of N-(3-Methylbenzyl)propan-1-amine can be represented as follows:

$$\text{Structure: } \text{C}_3\text{H}_7\text{N} + \text{C}_9\text{H}_{11} \text{ (3-Methylbenzyl)}$$

Identifiers

• CAS Number: 16096-52-9

• PubChem CID: Not available in the search results but typically can be found in chemical databases.

Synthesis Methods

N-(3-Methylbenzyl)propan-1-amine can be synthesized through several methods, often involving the alkylation of amines or through reductive amination processes. Common synthetic routes include:

• Alkylation of Propan-1-amine: Using 3-methylbenzyl chloride in the presence of a base.

Example Reaction

A typical reaction for synthesizing N-(3-Methylbenzyl)propan-1-amine might involve:

text
Propan-1-amine + 3-methylbenzyl chloride → N-(3-Methylbenzyl)propan-1-amine + HCl

Biological Activity and Applications

N-(3-Methylbenzyl)propan-1-amine has been investigated for its potential pharmacological properties, particularly in the context of central nervous system activity. Research indicates that compounds with similar structures may exhibit stimulant effects or act as norepinephrine-dopamine reuptake inhibitors.

Pharmacological Studies

Studies have shown that derivatives of propan-1-amines can influence neurotransmitter systems, which may lead to applications in treating conditions such as attention deficit hyperactivity disorder (ADHD) or depression.

Toxicity and Safety

Toxicological assessments are crucial for understanding the safety profile of N-(3-Methylbenzyl)propan-1-amine, especially if intended for therapeutic use. Preliminary data suggest moderate toxicity, necessitating further studies.

Comparative Analysis with Related Compounds

Compound	CAS Number	Molecular Weight	Similarity
N-(3-Methylbenzyl)propan-1-amine	16096-52-9	163.26 g/mol	Base compound
N-(4-Methylbenzyl)propan-1-amine	Not found	Similar	Structural isomer
N,N-Dimethylpropan-1-amine	Not found	Lower weight	Different structure